Cas no 25832-38-6 (1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)-)

• Product Name: 1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)-
• CAS No: 25832-38-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 237806
• PubChem ID: 21784497
• Update Time: 2025-04-19

1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)-
• 1-(3,5-dimethylpyrazol-1-yl)-2-methylprop-2-en-1-one
• 25832-38-6
• DTXSID60618004
• 1-methacryloyl-3,5-dimethylpyrazole
• SCHEMBL17853352
• 1-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylprop-2-en-1-one

• Inchi： 1S/C9H12N2O/c1-6(2)9(12)11-8(4)5-7(3)10-11/h5H,1H2,2-4H3
• InChI Key： JSNSHSLFWDABHK-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų